Cas no 100478-03-3 (7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan)
100478-03-3 structure
Product Name:7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan
CAS No:100478-03-3
MF:C32H28O9
MW:556.559329986572
CID:2030866
Update Time:2025-04-21
7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan Chemical and Physical Properties
Names and Identifiers
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- 7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan
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- Inchi: 1S/C32H28O9/c1-38-29-12-25(35)21(17-7-16-3-4-18(33)8-28(16)40-14-17)10-23(29)32-20-6-5-19(34)9-30(20)41-15-24(32)22-11-27(37)31(39-2)13-26(22)36/h3-6,8-13,17,24,32-35H,7,14-15H2,1-2H3/t17-,24-,32-/m0/s1
- InChI Key: QHKFQVVYWCUFBR-BEJDFUCRSA-N
- SMILES: C1(C=C2OC[C@@H](C3C(=O)C=C(OC)C(=O)C=3)[C@@H](C2=CC=1)C1C=C([C@H]2CC3C=CC(O)=CC=3OC2)C(O)=CC=1OC)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 41
- XLogP3: 1.304
7-Hydroxy-4'-methoxyisoflavan-2',5'-quinone(4→5)-2',7-dihydroxy-4'-methozyisoflavan Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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